Cas no 887197-01-5 (N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide
• CAS No: 887197-01-5
• MF: C₂₀H₂₄ClN₃O₃S
• MW: 421.94086265564
• CID: 5479844
• Update Time: 2025-05-20

N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(3-chlorophenyl)methyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide

• Inchi： 1S/C20H24ClN3O3S/c1-16-6-8-19(9-7-16)28(26,27)24(15-17-4-3-5-18(21)14-17)20(25)23-12-10-22(2)11-13-23/h3-9,14H,10-13,15H2,1-2H3
• InChI Key： GQAJMBHUVVIJCR-UHFFFAOYSA-N
• SMILES： N1(C(N(CC2=CC=CC(Cl)=C2)S(C2=CC=C(C)C=C2)(=O)=O)=O)CCN(C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide

Comprehensive Analysis of N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide (CAS 887197-01-5)

N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide (CAS 887197-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This piperazine derivative features a unique molecular structure combining a chlorophenyl group, a methylbenzenesulfonyl moiety, and a carboxamide functional group. Its structural complexity makes it a valuable candidate for studying enzyme inhibition, receptor binding, and other biochemical interactions.

Recent studies highlight the growing interest in piperazine-based compounds due to their potential applications in drug discovery and medicinal chemistry. Researchers are particularly focused on understanding how modifications to the N-substituents and sulfonyl groups influence the compound's bioavailability and pharmacokinetic properties. The presence of the 3-chlorophenyl group in this molecule suggests possible interactions with central nervous system (CNS) targets, a hot topic in neuroscience research.

From a synthetic chemistry perspective, CAS 887197-01-5 exemplifies the versatility of multicomponent reactions in constructing complex heterocycles. The compound's carboxamide linkage and sulfonamide bridge are critical for its stability and solubility, making it a subject of interest in formulation science. These attributes align with current industry trends toward highly functionalized APIs (Active Pharmaceutical Ingredients) with improved target specificity.

Environmental and green chemistry considerations are also relevant for this compound. Scientists are exploring catalytic methods to synthesize such molecules with reduced waste, addressing the demand for sustainable chemical processes. Computational tools like molecular docking and QSAR modeling are frequently applied to predict the behavior of N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide, reflecting the integration of AI-driven drug design in modern research.

In analytical chemistry, advanced techniques such as HPLC-MS and NMR spectroscopy are essential for characterizing this compound's purity and structural integrity. The methylbenzenesulfonyl group, in particular, provides distinct spectral signatures that aid in identification. Such precision is crucial for compliance with Good Manufacturing Practices (GMP) in pharmaceutical production.

Ongoing investigations into CAS 887197-01-5 also explore its potential as a scaffold for kinase inhibitors, a rapidly expanding class of therapeutics. The compound's hydrogen-bonding capacity and lipophilic balance make it a promising template for designing next-generation small-molecule drugs. This aligns with global healthcare trends targeting precision medicine and personalized therapies.

For researchers sourcing this compound, understanding its storage conditions and handling protocols is vital to maintain stability. The chlorophenyl and sulfonyl groups may influence its sensitivity to light or humidity, underscoring the need for proper laboratory management systems. These practical considerations are frequently searched topics in chemical databases and scientific forums.

In summary, N-(3-chlorophenyl)methyl-4-methyl-N-(4-methylbenzenesulfonyl)piperazine-1-carboxamide represents a compelling case study at the intersection of organic synthesis, drug development, and computational chemistry. Its multifaceted applications and structural features continue to inspire innovation across scientific disciplines, making it a compound of enduring relevance in contemporary research.